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Compound of Interest

Compound Name: 2,6-Dihydroxynicotinic acid

Cat. No.: B079409

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the known polymorphic forms of 2-
hydroxynicotinic acid, a molecule of interest in pharmaceutical and materials science. In the
solid state, this compound exists as its tautomer, 2-oxo-1,2-dihydro-3-pyridinecarboxylic acid
(2-ODHPCA). The arrangement of these molecules in the crystal lattice gives rise to at least
four distinct polymorphic forms, each with unique physicochemical properties that can
significantly impact its behavior, from solubility and stability to bioavailability.

Physicochemical Properties of 2-Hydroxynicotinic
Acid Polymorphs

The polymorphism of 2-hydroxynicotinic acid is primarily conformational, arising from different
packing arrangements of the 2-ODHPCA tautomer.[1][2] These variations in crystal structure
lead to differences in thermal stability and potentially other properties like solubility.

Table 1: Summary of Physicochemical Properties of 2-Hydroxynicotinic Acid Polymorphs

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b079409?utm_src=pdf-interest
https://www.researchgate.net/publication/273164461_Solid-State_Identity_of_2-Hydroxynicotinic_Acid_and_Its_Polymorphism
https://pubs.rsc.org/en/content/articlelanding/2015/ce/c4ce02290d
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b079409?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Validation & Comparative
Check Availability & Pricing

Property

Form

Form Il

Form Il

Form IV

Most stable at

Metastable;

Metastable;

Metastable;

Relative Thermal elevated converts to Form  converts to Form  converts to Form

Stability temperatures[1] I upon heating[1] Il upon heating[1] Il upon heating[1]
[2] (2] (2] [2]
Not explicitly
defined for o o o
o Not explicitly Not explicitly Not explicitly

_ _ individual ] i .

Melting Point defined for defined for defined for
polymorphs; oo oo Lo

(°C) ) individual individual individual
general melting | h | h | n

olymorphs. olymorphs. olymorphs.

point is 258-261 polymorp polymoTp polymor
°C.
Expected to be Higher solubility Higher solubility Higher solubility
the least soluble than Form | is than Form | is than Form | is
due to higher expected. expected. expected.

Solubility stability. Specific Specific Specific Specific
quantitative data  quantitative data  quantitative data  quantitative data
is not readily is not readily is not readily is not readily
available. available. available. available.

Note: Detailed quantitative solubility data for each individual polymorph is not extensively

reported in the available literature. The general principle is that metastable forms exhibit higher

kinetic solubility than the stable form.

Thermal Transformation Pathway

The thermal behavior of the 2-hydroxynicotinic acid polymorphs reveals a clear energetic

relationship between the forms. Upon heating, the less stable forms undergo exothermic

transitions to more stable forms, culminating in the most stable polymorph, Form I.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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